1-[3-(9H-CARBAZOL-9-YL)PROPYL]-4-(2-METHOXYPHENYL)-4-PIPERIDINOL HYDROCHLORIDE
1-[3-(9H-CARBAZOL-9-YL)PROPYL]-4-(2-METHOXYPHENYL)-4-PIPERIDINOL HYDROCHLORIDE
NNC052090 is a GABA uptake inhibitor that displays moderate selectivity for BGT-1 (mGAT-2) transporters (Ki values are 1.4, 15, 19 and 41 μM for hBGT-1, hGAT-3, hGAT-1 and hGAT-2 respectively). NNC052090 inhibits sound-induced tonic and clonic convulsions in DBA/2 mice. NNC052090 also displays affinity at α1- and D2-receptors (IC50 values are 266 and 1632 nM respectively).
Brand Name:
Vulcanchem
CAS No.:
184845-43-0
VCID:
VC0067127
InChI:
InChI=1S/C27H30N2O2.ClH/c1-31-26-14-7-4-11-23(26)27(30)15-19-28(20-16-27)17-8-18-29-24-12-5-2-9-21(24)22-10-3-6-13-25(22)29;/h2-7,9-14,30H,8,15-20H2,1H3;1H
SMILES:
COC1=CC=CC=C1C2(CCN(CC2)CCCN3C4=CC=CC=C4C5=CC=CC=C53)O.Cl
Molecular Formula:
C27H31ClN2O2
Molecular Weight:
451 g/mol
1-[3-(9H-CARBAZOL-9-YL)PROPYL]-4-(2-METHOXYPHENYL)-4-PIPERIDINOL HYDROCHLORIDE
CAS No.: 184845-43-0
Main Products
VCID: VC0067127
Molecular Formula: C27H31ClN2O2
Molecular Weight: 451 g/mol
![1-[3-(9H-CARBAZOL-9-YL)PROPYL]-4-(2-METHOXYPHENYL)-4-PIPERIDINOL HYDROCHLORIDE - 184845-43-0](/images/no_structure.jpg)
| CAS No. | 184845-43-0 |
|---|---|
| Product Name | 1-[3-(9H-CARBAZOL-9-YL)PROPYL]-4-(2-METHOXYPHENYL)-4-PIPERIDINOL HYDROCHLORIDE |
| Molecular Formula | C27H31ClN2O2 |
| Molecular Weight | 451 g/mol |
| IUPAC Name | 1-(3-carbazol-9-ylpropyl)-4-(2-methoxyphenyl)piperidin-4-ol;hydrochloride |
| Standard InChI | InChI=1S/C27H30N2O2.ClH/c1-31-26-14-7-4-11-23(26)27(30)15-19-28(20-16-27)17-8-18-29-24-12-5-2-9-21(24)22-10-3-6-13-25(22)29;/h2-7,9-14,30H,8,15-20H2,1H3;1H |
| Standard InChIKey | WDFXPKKFSNMGOO-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1C2(CCN(CC2)CCCN3C4=CC=CC=C4C5=CC=CC=C53)O.Cl |
| Canonical SMILES | COC1=CC=CC=C1C2(CCN(CC2)CCCN3C4=CC=CC=C4C5=CC=CC=C53)O.Cl |
| Appearance | Solid powder |
| Description | NNC052090 is a GABA uptake inhibitor that displays moderate selectivity for BGT-1 (mGAT-2) transporters (Ki values are 1.4, 15, 19 and 41 μM for hBGT-1, hGAT-3, hGAT-1 and hGAT-2 respectively). NNC052090 inhibits sound-induced tonic and clonic convulsions in DBA/2 mice. NNC052090 also displays affinity at α1- and D2-receptors (IC50 values are 266 and 1632 nM respectively). |
| PubChem Compound | 18782760 |
| Last Modified | Nov 11 2021 |
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